Cas no 31333-36-5 (Propyl nitroacetate)
Propyl nitroacetate structure
Product Name:Propyl nitroacetate
CAS No:31333-36-5
MF:C5H9NO4
MW:147.129261732101
CID:2821622
PubChem ID:14288165
Update Time:2025-04-21
Propyl nitroacetate Chemical and Physical Properties
Names and Identifiers
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- 31333-36-5
- SCHEMBL8716689
- Propyl nitroacetate
- DTXSID90558469
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- Inchi： 1S/C5H9NO4/c1-2-3-10-5(7)4-6(8)9/h2-4H2,1H3
- InChI Key： XQMNREAJJOSXMH-UHFFFAOYSA-N
- SMILES： O(C(C[N+](=O)[O-])=O)CCC
Computed Properties
- Exact Mass: 147.05315777Da
- Monoisotopic Mass: 147.05315777Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 72.1Ų
Propyl nitroacetate Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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